Cas no 1082433-34-8 (2-(5,6,7,8-tetrahydronaphthalen-2-ylsulfanyl)propanoic acid)

• Product Name: 2-(5,6,7,8-tetrahydronaphthalen-2-ylsulfanyl)propanoic acid
• CAS No: 1082433-34-8
• MF: C₁₃H₁₆O₂S
• MW: 236.329942703247
• CID: 6020277
• PubChem ID: 82023694
• Update Time: 2024-01-16

2-(5,6,7,8-tetrahydronaphthalen-2-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5,6,7,8-tetrahydronaphthalen-2-ylsulfanyl)propanoic acid
• 2-(5,6,7,8-tetrahydronaphthalen-2-ylsulfanyl)prop anoic acid
• Propanoic acid, 2-[(5,6,7,8-tetrahydro-2-naphthalenyl)thio]-
• EN300-11702498
• 2-((5,6,7,8-Tetrahydronaphthalen-2-yl)thio)propanoic acid
• 1082433-34-8

• Inchi： 1S/C13H16O2S/c1-9(13(14)15)16-12-7-6-10-4-2-3-5-11(10)8-12/h6-9H,2-5H2,1H3,(H,14,15)
• InChI Key： QWHDPLARUYENQT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1=CC=C2C(=C1)CCCC2)C

Computed Properties

• Exact Mass: 236.08710092g/mol
• Monoisotopic Mass: 236.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 394.3±42.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins